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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Citrate Ester Plasticizers and Their Alternatives

The pharmaceutical and medical device industries are increasingly shifting towards safer and

more environmentally benign materials. This has led to a surge in the use of citrate ester

plasticizers as alternatives to traditional phthalates, driven by concerns over the potential

health risks associated with the latter. This guide offers a comparative analysis of the

biodegradability of common citrate ester plasticizers—Acetyl Tributyl Citrate (ATBC), Tributyl

Citrate (TBC), Triethyl Citrate (TEC), and Acetyl Triethyl Citrate (ATEC)—and compares their

performance with the widely used phthalate, Di(2-ethylhexyl) phthalate (DEHP). This

comparison is supported by experimental data from various scientific studies to aid in the

informed selection of plasticizers for sensitive applications.

Executive Summary
Citrate esters are derived from citric acid and are recognized for their low toxicity and good

biodegradability.[1] They are considered a safer alternative to phthalate plasticizers, which

have faced scrutiny due to their potential endocrine-disrupting properties.[2][3] Experimental

data, although not always from single comparative studies, consistently indicates that citrate

esters undergo ready aerobic biodegradation, a key attribute for reducing environmental

persistence. In contrast, phthalates like DEHP exhibit significantly lower rates of

biodegradation.
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Data Presentation: A Comparative Overview of
Biodegradability
The following tables summarize the available quantitative data on the biodegradability of

selected citrate esters and a common phthalate plasticizer. It is important to note that the data

has been compiled from various sources, and direct comparison should be made with caution

as test conditions may vary between studies.

Table 1: Aerobic Biodegradability of Citrate Esters and DEHP

Plasticizer
Test
Method

Inoculum Duration
Biodegrada
tion (%)

Reference

Acetyl

Tributyl

Citrate

(ATBC)

Modified MITI

Test (OECD

301C)

Activated

Sludge
28 days 82% of ThOD

PubChem

CID 6505

Tributyl

Citrate (TBC)
Not Specified

Mixed

Microbial

Culture

Not Specified

Readily

Biodegradabl

e

[4]

Triethyl

Citrate (TEC)
Not Specified Not Specified Not Specified

Readily

Biodegradabl

e

[5]

Acetyl

Triethyl

Citrate

(ATEC)

Not Specified Not Specified Not Specified

Readily

Biodegradabl

e

[5]

Di(2-

ethylhexyl)

phthalate

(DEHP)

Not Specified Not Specified Not Specified

Not

Biodegradabl

e

[2]

ThOD: Theoretical Oxygen Demand
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Table 2: Comparative Migration of Plasticizers in Soil

This table presents data from a study that compared the migration of plasticizers from a

biopolymer buried in soil for 14 weeks. The percentage reduction indicates the amount of

plasticizer that has leached from the polymer matrix into the surrounding environment, which is

a precursor to biodegradation.

Plasticizer
Polymer
Matrix

Environmen
t

Duration

Reduction
in
Plasticizer
Content (%)

Reference

Acetyl

Tributyl

Citrate

(ATBC)

PHBV Soil 14 weeks 21 [2]

Triethyl

Citrate (TEC)
PHBV Soil 14 weeks 66 [2]

Dibutyl

Phthalate

(DBP) (a

phthalate)

PHBV Soil 14 weeks 44 [2]

PHBV: Poly(3-hydroxybutyrate-co-3-hydroxyvalerate)

Experimental Protocols
The most widely accepted methods for assessing the ready biodegradability of chemical

substances are the OECD 301 guidelines. The following is a detailed methodology for the

OECD 301B (CO2 Evolution Test), which is frequently used to determine the ultimate aerobic

biodegradability of organic compounds.

OECD 301B: CO2 Evolution Test (Modified Sturm Test)
Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms (typically from activated sludge) and incubated under aerobic conditions in the
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dark or diffuse light for 28 days. The amount of carbon dioxide evolved from the biodegradation

of the test substance is measured and is expressed as a percentage of the theoretical

maximum CO2 production (ThCO2), which is calculated from the chemical formula of the

substance.

Key Experimental Parameters:

Test Substance Concentration: Typically 10-20 mg of Total Organic Carbon (TOC) per liter.

Inoculum: Activated sludge from a sewage treatment plant that treats predominantly

domestic wastewater. The concentration of the inoculum should be low, typically a few

milligrams of suspended solids per liter.

Mineral Medium: A solution containing essential mineral nutrients for the microorganisms

(e.g., potassium, sodium, calcium, magnesium salts, and a phosphate buffer).

Temperature: Maintained at a constant 20-25°C.

Aeration: The test vessels are continuously aerated with CO2-free air to maintain aerobic

conditions.

CO2 Trapping: The evolved CO2 is trapped in a series of vessels containing a known

concentration of a base, such as barium hydroxide or sodium hydroxide.

Measurement: The amount of CO2 produced is determined by titrating the remaining base in

the trapping vessels or by measuring the total inorganic carbon.

Duration: The test is typically run for 28 days.

Pass Criteria for Ready Biodegradability: A substance is considered readily biodegradable if

it reaches at least 60% of its ThCO2 within a 10-day window during the 28-day test period.

The 10-day window begins when the degree of biodegradation has reached 10%.
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Caption: Experimental workflow for the OECD 301B CO2 Evolution Test.
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Citrate Ester Plasticizer
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Caption: Conceptual pathway for the aerobic biodegradation of citrate esters.

Conclusion
The available scientific evidence strongly supports the classification of citrate ester plasticizers

as readily biodegradable compounds. This characteristic, coupled with their low toxicity profile,

makes them excellent alternatives to traditional phthalates in applications where environmental

impact and patient safety are paramount. While a single, comprehensive study directly

comparing the ultimate biodegradability of all common citrate esters and phthalates under
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identical conditions is not readily available in the public domain, the collective data indicates a

clear trend of superior biodegradability for the citrate ester family. For researchers and drug

development professionals, the selection of citrate esters can contribute to the development of

more sustainable and safer pharmaceutical products and medical devices. Further research

focusing on direct comparative biodegradation studies would be beneficial to provide a more

nuanced understanding of the relative performance of different citrate esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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